methyl 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate
Cat. No. B185790
Key on ui cas rn:
149396-34-9
M. Wt: 207.18 g/mol
InChI Key: NIWLJRLGYZNNLM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08063099B2
Procedure details
At RT chloro-acetyl chloride (29.0 mmol) is added dropwise to a solution of 3-amino-2-hydroxy-benzoic acid methyl ester (26.4 mmol) in DMF (100 mL). After 20 min K2CO3 (126 mmol) is added portionwise, the mixture is stirred for 16 h at RT and the solvents are removed in vacuo. Water and DCM are added, the layers are separated and the organic layer is washed with brine and dried over Na2SO4. The solvents are removed in vacuo to give a crude product which is used without further purification. LC-MS: tR=0.68 min; [M+H]+=208.0.
Identifiers
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REACTION_CXSMILES
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Cl[CH2:2][C:3](Cl)=[O:4].[CH3:6][O:7][C:8](=[O:17])[C:9]1[CH:14]=[CH:13][CH:12]=[C:11]([NH2:15])[C:10]=1[OH:16].C([O-])([O-])=O.[K+].[K+]>CN(C=O)C>[CH3:6][O:7][C:8]([C:9]1[C:10]2[O:16][CH2:2][C:3](=[O:4])[NH:15][C:11]=2[CH:12]=[CH:13][CH:14]=1)=[O:17] |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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29 mmol
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Type
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reactant
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Smiles
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ClCC(=O)Cl
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Name
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Quantity
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26.4 mmol
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Type
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reactant
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Smiles
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COC(C1=C(C(=CC=C1)N)O)=O
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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126 mmol
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture is stirred for 16 h at RT
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the solvents are removed in vacuo
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ADDITION
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Type
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ADDITION
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Details
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Water and DCM are added
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CUSTOM
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Type
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CUSTOM
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|
Details
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the layers are separated
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WASH
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Type
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WASH
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Details
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the organic layer is washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CUSTOM
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Type
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CUSTOM
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|
Details
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The solvents are removed in vacuo
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
